N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-(methylthio)benzamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C16H13ClN2O2S2/c1-21-11-8-7-10(17)14-13(11)18-16(23-14)19-15(20)9-5-3-4-6-12(9)22-2/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: HYONPJYCEZMSRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=CC=CC=C3SC
• Molecular Formula: C16H13ClN2O2S2
• Molecular Weight: 364.9 g/mol

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-(methylthio)benzamide is an organic compound that belongs to the class of benzamide derivatives. This compound has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties.

Scientific Research Applications

Synthesis and Medicinal Chemistry

One foundational application of similar chemical compounds lies in their synthesis and subsequent use in medicinal chemistry. For instance, the development of novel compounds for anti-inflammatory and analgesic agents has been explored through the synthesis of related benzodifuranyl and thiazolopyrimidines derivatives. These compounds were found to exhibit significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, suggesting potential pathways for drug development using structurally similar compounds (Abu‐Hashem et al., 2020).

Photodynamic Therapy

Another application can be found in the field of photodynamic therapy (PDT), where photosensitized oxygenation of thiazole derivatives has been investigated. This research explored the mechanisms underlying the photodynamic action of biological systems, which could lead to advancements in PDT for cancer treatment (Matsuura & Saito, 1969).

Anticancer Research

Further, the synthesis of 4-thiazolidinones containing the benzothiazole moiety and their evaluation for anticancer activity highlight the role of thiazole and benzothiazole derivatives in developing potential cancer therapeutics. Certain compounds in this category have shown promising results against various cancer cell lines, indicating the potential of structurally related compounds in oncology (Havrylyuk et al., 2010).

Antimicrobial and Antiparasitic Applications

Research on thiazolides, a novel class of anti-infective drugs derived from thiazole-containing compounds, underscores their broad-spectrum efficacy against viruses, bacteria, protozoan parasites, and proliferating mammalian cells. This suggests potential applications in treating a wide array of infectious diseases and conditions characterized by cell proliferation (Hemphill et al., 2012).

Material Science and Gelation

Finally, the study of N-(thiazol-2-yl)benzamide derivatives as supramolecular gelators exemplifies the application of thiazole derivatives in material science. These compounds have shown the ability to form gels with certain solvents, indicating their potential use in developing novel materials for various applications (Yadav & Ballabh, 2020).